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Compound of Interest

Compound Name: Ethylene sulfite

Cat. No.: B1361825 Get Quote

An In-depth Technical Guide to Ethylene Sulfite

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethylene sulfite (CAS Number: 3741-38-6) is a cyclic sulfite ester of ethylene glycol. It is a

colorless liquid at room temperature and is utilized in various chemical applications, most

notably as a component in electrolyte solutions for lithium-ion batteries and as a versatile

reagent in organic synthesis.[1][2][3] This guide provides a comprehensive overview of its

chemical and physical properties, synthesis protocols, safety and handling procedures, and key

applications relevant to research and development.
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Identifier Value

CAS Number 3741-38-6[1][2][4]

Molecular Formula C₂H₄O₃S[1][2][4]

Molecular Weight 108.12 g/mol [1][5]

IUPAC Name 1,3,2-Dioxathiolane 2-oxide[1]

Synonyms Cyclic ethylene sulfite, Glycol sulfite, ES[1][2][5]

SMILES C1COS(=O)O1[1][5]

InChI Key WDXYVJKNSMILOQ-UHFFFAOYSA-N[1][5]

Physicochemical Properties
Property Value

Appearance Colorless liquid[1][3][4]

Boiling Point 159.1–172 °C[1][5]

Melting Point -17 °C to -11 °C[1]

Density 1.426–1.433 g/mL at 25°C[1][5]

Refractive Index 1.445–1.447 at 20°C[1][5]

Solubility

Very soluble in water; soluble in polar organic

solvents like dimethyl carbonate and

acetonitrile.[1][3][4]

Flash Point 79–91.7 °C[5]

Vapor Pressure ~2 mmHg at 25°C[4]

Molecular Structure
Caption: Molecular structure of ethylene sulfite.
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Synthesis of Ethylene Sulfite
A common method for synthesizing ethylene sulfite is the reaction of ethylene glycol with

thionyl chloride.[6][7][8][9] The following is a generalized protocol based on literature

procedures.

Materials:

Ethylene glycol

Thionyl chloride

Dichloromethane (solvent)

Triethylamine (base)[7]

Sodium bicarbonate solution (for washing)

Anhydrous magnesium sulfate (for drying)

Procedure:

In a reaction vessel equipped with a stirrer and a dropping funnel, dissolve ethylene glycol in

dichloromethane.

Cool the reaction mixture to 0–5 °C using an ice bath.[7]

Slowly add thionyl chloride dropwise to the cooled solution while maintaining the

temperature.[7]

After the addition of thionyl chloride is complete, allow the mixture to stir at room temperature

for a specified period (e.g., 2 hours).[7]

Cool the mixture again and add triethylamine dropwise to neutralize the generated HCl.[7]

Filter the reaction mixture to remove the triethylamine hydrochloride precipitate.[7]

Wash the filtrate with a sodium bicarbonate solution and then with water.
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Dry the organic layer over anhydrous magnesium sulfate.

Remove the solvent under reduced pressure.

Purify the crude ethylene sulfite by vacuum distillation to obtain the final product.[10]

Synthesis Workflow

Reactants:
Ethylene Glycol
Thionyl Chloride

Reaction in
Dichloromethane

(0-5°C)

Neutralization
with Triethylamine Filtration Washing with

NaHCO3 and Water
Drying over

MgSO4
Vacuum

Distillation
Purified

Ethylene Sulfite

Safety and Handling Logic

Storage
(Cool, Dry, Ventilated)

Handling
(Well-ventilated area)

PPE
(Gloves, Goggles, Lab Coat)

Hazards
(Toxic, Irritant, Combustible)

First Aid
(Seek medical attention)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1361825?utm_src=pdf-body
https://patents.google.com/patent/CN1803767A/en
https://www.benchchem.com/product/b1361825?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361825?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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